Cas no 1396711-16-2 (N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-methoxybenzene-1-sulfonamide)

• Product Name: N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-methoxybenzene-1-sulfonamide
• CAS No: 1396711-16-2
• MF: C₂₂H₂₃NO₄S
• MW: 397.487324953079
• CID: 6416452
• PubChem ID: 71781835
• Update Time: 2025-05-24

N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-methoxybenzene-1-sulfonamide
• N-[2-hydroxy-2-(4-phenylphenyl)propyl]-2-methoxybenzenesulfonamide
• VU0525063-1
• N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2-methoxybenzenesulfonamide
• N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2-methoxybenzene-1-sulfonamide
• F5857-2833
• AKOS024523888
• 1396711-16-2

• Inchi： 1S/C22H23NO4S/c1-22(24,16-23-28(25,26)21-11-7-6-10-20(21)27-2)19-14-12-18(13-15-19)17-8-4-3-5-9-17/h3-15,23-24H,16H2,1-2H3
• InChI Key： VSVWSWPNIOLBKO-UHFFFAOYSA-N
• SMILES： C1(S(NCC(O)(C2=CC=C(C3=CC=CC=C3)C=C2)C)(=O)=O)=CC=CC=C1OC

Computed Properties

• Exact Mass: 397.13477939g/mol
• Monoisotopic Mass: 397.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-methoxybenzene-1-sulfonamide

Recent Advances in the Study of N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-methoxybenzene-1-sulfonamide (CAS: 1396711-16-2)

The compound N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-methoxybenzene-1-sulfonamide (CAS: 1396711-16-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of research has been the compound's interaction with sulfotransferase enzymes, which play a critical role in the metabolism of xenobiotics and endogenous compounds. Preliminary findings suggest that N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-methoxybenzene-1-sulfonamide acts as a potent inhibitor of certain sulfotransferases, thereby offering a novel approach to modulating metabolic pathways involved in drug detoxification and hormone regulation. This property makes it a candidate for further investigation in the treatment of hormone-dependent cancers and metabolic disorders.

In addition to its enzymatic inhibition properties, recent structural-activity relationship (SAR) studies have explored modifications to the compound's core structure to enhance its bioavailability and target specificity. Researchers have synthesized several analogs of N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-methoxybenzene-1-sulfonamide, evaluating their efficacy in vitro and in vivo. These studies have identified specific structural features that contribute to the compound's potency and selectivity, providing valuable insights for the design of next-generation sulfonamide-based therapeutics.

Another significant development is the investigation of the compound's potential as an anti-inflammatory agent. Recent preclinical studies have demonstrated that N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-methoxybenzene-1-sulfonamide can effectively suppress the production of pro-inflammatory cytokines in immune cells. This anti-inflammatory activity is believed to be mediated through the inhibition of NF-κB signaling, a key pathway in the regulation of immune responses. These findings open new avenues for the development of treatments for chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the clinical translation of N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-methoxybenzene-1-sulfonamide. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further optimization and comprehensive toxicological studies. Ongoing research aims to overcome these hurdles by employing advanced drug delivery systems and formulation strategies to improve the compound's pharmacokinetic profile.

In conclusion, N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-methoxybenzene-1-sulfonamide (CAS: 1396711-16-2) represents a promising candidate for therapeutic development in multiple disease areas. Its unique mechanism of action and versatile biological activities make it a valuable subject of ongoing research. Future studies will likely focus on refining its pharmacological properties and exploring its potential in combination therapies, paving the way for its eventual clinical application.